Cas no 1806050-45-2 (5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid
• CAS No: 1806050-45-2
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• CID: 4918567
• Update Time: 2025-10-28

5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid
• 5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C7H5F2NO3/c8-6(9)3-1-4(11)5(7(12)13)10-2-3/h1-2,6,11H,(H,12,13)
• InChI Key： ZEBGBWICVPLLOV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)O)C(=C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4

Additional information on 5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid

5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid (CAS No. 1806050-45-2): An Emerging Compound in Medicinal Chemistry

5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid (CAS No. 1806050-45-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxylic acids, which are known for their diverse biological activities and pharmacological properties. The presence of a difluoromethyl group and a hydroxyl moiety in the molecular structure imparts distinct chemical and biological characteristics, making it a promising candidate for various therapeutic interventions.

The difluoromethyl group in 5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid is particularly noteworthy due to its ability to modulate the compound's reactivity and stability. Fluorinated compounds are often associated with enhanced metabolic stability and improved pharmacokinetic profiles, which are crucial for drug development. The hydroxyl group, on the other hand, can participate in hydrogen bonding interactions, potentially enhancing the compound's binding affinity to target proteins or enzymes.

Recent studies have explored the potential of 5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK.

Beyond its anti-inflammatory effects, 5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid has also shown promise in cancer research. Preliminary studies have indicated that this compound can induce apoptosis in cancer cells by targeting key regulatory proteins involved in cell survival and proliferation. For instance, a study published in Cancer Research reported that 5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid selectively inhibits the activity of Bcl-2 family proteins, which are known to play a critical role in preventing apoptosis in cancer cells.

The structural versatility of 5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid also makes it an attractive scaffold for drug design and optimization. Chemists can modify the core structure by introducing various functional groups to fine-tune its pharmacological properties. For example, substituting different alkyl or aryl groups at specific positions can enhance solubility, bioavailability, and target selectivity. This flexibility allows for the development of more potent and selective analogs with improved therapeutic profiles.

In addition to its direct therapeutic applications, 5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid has been used as a synthetic intermediate in the preparation of other bioactive compounds. Its unique reactivity and stability make it a valuable building block in organic synthesis, enabling the construction of complex molecules with diverse biological activities. This versatility has led to its use in combinatorial chemistry approaches, where large libraries of compounds can be rapidly synthesized and screened for potential drug candidates.

The safety profile of 5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid is another important consideration for its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability at effective doses. However, further investigations are needed to fully understand its long-term safety and potential side effects. Ongoing clinical trials are aimed at evaluating its efficacy and safety in human subjects, providing valuable insights into its therapeutic potential.

In conclusion, 5-(Difluoromethyl)-3-hydroxypyridine-2-carboxylic acid (CAS No. 1806050-45-2) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features, coupled with its potent biological activities, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.